N-(5-methyl-3-isoxazolyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-3-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C16H14N4O3/c1-10-6-7-15(19-18-10)22-13-5-3-4-12(9-13)16(21)17-14-8-11(2)23-20-14/h3-9H,1-2H3,(H,17,20,21)
• InChI Key: OXZYZNPVYUXYSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=NOC(=C3)C
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

This compound belongs to a class of molecules that feature isoxazole and pyridazine groups. Its chemical structure involves planar groups linked together, playing a crucial role in its chemical and physical properties.

Synthesis Analysis

The synthesis of similar compounds involves intricate chemical processes. For instance, the synthesis of 2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide involves combining an N-3-amido-5-methylisoxazole group with a 2,6-dimethylbenzene group, showcasing the complexity and precision required in synthesizing such molecules (Rodier et al., 1993).

Molecular Structure Analysis

The molecule of a closely related compound, 2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide, consists of two approximately planar parts: an N-3-amido-5-methylisoxazole group and a 2,6-dimethylbenzene group. The planes of the isoxazole and benzene rings make an angle of 83.54 degrees, contributing to the compound's planarity and molecular interactions (Rodier et al., 1993).

Chemical Reactions and Properties

These compounds often involve reactions with hydroxamoyl halides and active methylene compounds, leading to various derivatives like isoxazoline, pyrrolidino[3,4‐d]isoxazoline, and other isoxazole derivatives (Abdelhamid et al., 1988).

Physical Properties Analysis

The physical properties, such as the planarity and intramolecular interactions, are influenced by the molecular structure. For example, the presence of a pseudo six-membered ring due to a C-H...O hydrogen bond contributes to the planarity of the isoxazole group in similar compounds (Rodier et al., 1993).

Chemical Properties Analysis

The chemical properties of such compounds can be varied and complex. For instance, the presence of an N-H...N hydrogen bond and a delocalized orbital from the isoxazole ring to the carbonyl group in related compounds like 2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide indicates diverse chemical interactions and properties (Rodier et al., 1993).